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Organic peroxomonosulfates
Organic peroxomonosulfates (PMS) are versatile oxidizing agents widely used in various applications, including water and wastewater treatment, organic synthesis, and bleaching processes. Structurally, PMS consists of a peroxy group (-O-O-) attached to a sulfur atom, forming an ester linkage with an aromatic or aliphatic ring. In aqueous solutions, PMS rapidly decomposes into sulfate radicals (SO₄•⁻) and hydrogen peroxide (H₂O₂), which exhibit strong oxidizing properties.
In water treatment, PMS effectively removes refractory pollutants such as dyes, phenols, and organic micropollutants by breaking down their molecular structures. Its efficiency lies in the rapid release of reactive oxygen species under mild conditions, making it an environmentally friendly alternative to traditional chlorine-based methods. Additionally, PMS can be used for detoxification processes in industries dealing with harmful substances, ensuring sustainable manufacturing practices.
Overall, organic peroxomonosulfates offer a broad range of functionalities due to their inherent oxidative properties and ease of use in diverse chemical environments.
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Inulosucrase Enzyme: A Key Player in Sucrose Metabolism and Pharmaceutical ApplicationsInulosucrase Enzyme: A Key Player in Sucrose Metabolism and Pharmaceutical Applications Inulosucrase is a unique enzyme that has garnered significant attention in the fields of chemistry and biomedicine due to its role in sucrose metabolism and its potential for pharmaceutical applications. This article delves into the structure, function, and diverse uses of Inulosucrase, highlighting its imp...
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The Therapeutic and Pharmacological Significance of Aspirin in Modern MedicineThe Therapeutic and Pharmacological Significance of Aspirin in Modern Medicine Introduction Aspirin, a cornerstone of modern pharmacology, has been a trusted remedy for centuries. Its versatility lies in its dual role as an anti-inflammatory and anticoagulant agent, making it invaluable in treating various conditions from pain management to cardiovascular diseases. Historical Background The his...
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Synthesis and Applications of 2-Chlorobenzaldehyde in Chemical BiopharmaceuticalsSynthesis and Applications of 2-Chlorobenzaldehyde in Chemical Biopharmaceuticals Introduction 2-Chlorobenzaldehyde, a derivative of benzaldehyde with a chlorine substituent at the second position, has garnered significant attention in the fields of chemistry and biomedicine. Its unique chemical structure renders it a versatile compound for various applications, particularly in the synthesis of bi...
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Synthesis and Applications of Fluorotamide Acid in Chemical BiopharmaceuticalsSynthesis and Applications of Fluorotamide Acid in Chemical Biopharmaceuticals Introduction to Fluorotamide Acid Fluorotamide acid is a fluorinated organic compound that has gained significant attention in the field of chemical biopharmaceuticals due to its unique properties and versatility. This compound serves as a crucial building block in the synthesis of various bioactive molecules, includin...
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Triethylene Glycol: A Potential Excipient in Pharmaceutical FormulationsTriethylene Glycol: A Potential Excipient in Pharmaceutical Formulations Introduction to Triethylene Glycol as an Excipient Triethylene glycol (TEG), also known as 2,2,3-trimethoxypropanol or glycerol tri(methyl ether), is a versatile chemical compound with applications in various industries, including pharmaceuticals, cosmetics, and food additives. In the context of pharmaceutical formulations, ...
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5,7-Difluoroquinazoline Cas No: 1823347-06-3 -
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